Cas no 2113186-96-0 (2-3-(trifluoromethyl)pyridin-4-ylpropanenitrile)

• Product Name: 2-3-(trifluoromethyl)pyridin-4-ylpropanenitrile
• CAS No: 2113186-96-0
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 5603455
• PubChem ID: 165883188
• Update Time: 2025-08-05

2-3-(trifluoromethyl)pyridin-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1952075
• 2-[3-(trifluoromethyl)pyridin-4-yl]propanenitrile
• 2113186-96-0
• 2-3-(trifluoromethyl)pyridin-4-ylpropanenitrile

• Inchi： 1S/C9H7F3N2/c1-6(4-13)7-2-3-14-5-8(7)9(10,11)12/h2-3,5-6H,1H3
• InChI Key： JFKQBPWUFAPTEB-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(C#N)C)(F)F

Computed Properties

• Exact Mass: 200.05613272g/mol
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-3-(trifluoromethyl)pyridin-4-ylpropanenitrile

Comprehensive Overview of 2-3-(Trifluoromethyl)pyridin-4-ylpropanenitrile (CAS No. 2113186-96-0)

2-3-(Trifluoromethyl)pyridin-4-ylpropanenitrile (CAS No. 2113186-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group and the pyridine ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its nitrile functionality offers versatile reactivity for further chemical modifications.

In recent years, the demand for fluorinated compounds like 2-3-(Trifluoromethyl)pyridin-4-ylpropanenitrile has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. This compound aligns with the growing trend of incorporating fluorine atoms into pharmaceuticals to improve bioavailability and target specificity. Its CAS No. 2113186-96-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of 2-3-(Trifluoromethyl)pyridin-4-ylpropanenitrile involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Its nitrile group serves as a key functional handle for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. These features make it a versatile building block in medicinal chemistry, particularly for developing kinase inhibitors and antiviral agents, which are hot topics in current pharmaceutical research.

Beyond pharmaceuticals, 2-3-(Trifluoromethyl)pyridin-4-ylpropanenitrile has potential applications in material science. Its aromatic and fluorinated components contribute to thermal stability and electronic properties, making it a candidate for advanced polymers or liquid crystals. Researchers are also exploring its role in catalysis, where its electron-withdrawing trifluoromethyl group can influence reaction mechanisms.

From an SEO perspective, terms like "fluorinated pyridine derivatives," "nitrile-containing compounds," and "CAS 2113186-96-0 uses" are frequently queried by users seeking detailed information. This compound's association with drug discovery and agrochemical innovation further boosts its online visibility. By addressing these search trends, this article aims to provide a authoritative yet accessible resource for chemists and industry professionals.

In conclusion, 2-3-(Trifluoromethyl)pyridin-4-ylpropanenitrile (CAS No. 2113186-96-0) represents a critical intersection of chemistry and applied science. Its structural elegance and functional adaptability position it as a cornerstone in modern synthetic strategies, resonating with global efforts to develop sustainable chemicals and high-performance materials. As research progresses, its applications are expected to expand, solidifying its role in next-generation scientific advancements.